Cas no 1539202-23-7 (1-methyl-6-(piperazin-1-yl)methyl-1H-indole)

• Product Name: 1-methyl-6-(piperazin-1-yl)methyl-1H-indole
• CAS No: 1539202-23-7
• MF: C₁₄H₁₉N₃
• MW: 229.320762872696
• CID: 6506121
• PubChem ID: 82618884
• Update Time: 2025-06-09

1-methyl-6-(piperazin-1-yl)methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-6-(piperazin-1-yl)methyl-1H-indole
• EN300-1788848
• 1-methyl-6-[(piperazin-1-yl)methyl]-1H-indole
• 1539202-23-7

• Inchi： 1S/C14H19N3/c1-16-7-4-13-3-2-12(10-14(13)16)11-17-8-5-15-6-9-17/h2-4,7,10,15H,5-6,8-9,11H2,1H3
• InChI Key： XUKUGTOZEYCBRQ-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C3C=CN(C)C3=C2)CCNCC1

Computed Properties

• Exact Mass: 229.157897619g/mol
• Monoisotopic Mass: 229.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 1-methyl-6-(piperazin-1-yl)methyl-1H-indole

Introduction to 1-methyl-6-(piperazin-1-yl)methyl-1H-indole (CAS No. 1539202-23-7)

1-methyl-6-(piperazin-1-yl)methyl-1H-indole, identified by its CAS number 1539202-23-7, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the indole family, a class of molecules known for their diverse biological activities and therapeutic potential. The presence of a methyl group at the 1-position and a piperazine moiety at the 6-position introduces unique structural and functional characteristics, making it a promising candidate for further investigation in medicinal chemistry.

The structure of 1-methyl-6-(piperazin-1-yl)methyl-1H-indole features a benzene-like aromatic ring system fused with a nitrogen-containing heterocycle, which is typical of many bioactive molecules. The piperazine substituent, in particular, is well-known for its ability to enhance binding affinity and selectivity in drug design. This structural feature has been extensively explored in the development of central nervous system (CNS) drugs, where piperazine derivatives often exhibit improved pharmacokinetic properties. The methyl groups at the 1 and 6 positions further modulate the electronic and steric properties of the molecule, influencing its interactions with biological targets.

In recent years, there has been growing interest in indole derivatives as potential therapeutic agents due to their broad spectrum of biological activities. 1-methyl-6-(piperazin-1-yl)methyl-1H-indole has been studied for its potential role in various pharmacological contexts. For instance, indole-based compounds have shown promise in the treatment of neurological disorders, inflammation, and infectious diseases. The specific combination of functional groups in 1-methyl-6-(piperazin-1-yl)methyl-1H-indole may contribute to its ability to interact with multiple biological pathways, making it a versatile scaffold for drug development.

One of the most compelling aspects of 1-methyl-6-(piperazin-1-yl)methyl-1H-indole is its potential as a lead compound for the development of novel therapeutics. Researchers have leveraged its structural framework to design derivatives with enhanced efficacy and reduced side effects. The piperazine moiety, in particular, has been shown to improve solubility and membrane permeability, which are critical factors for drug bioavailability. Additionally, the indole core provides a rich platform for further chemical modification, allowing for the exploration of diverse pharmacological profiles.

The synthesis of 1-methyl-6-(piperazin-1-yl)methyl-1H-indole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, cyclization processes, and functional group transformations. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to construct the complex framework of this compound efficiently. The synthetic strategies employed can significantly impact the scalability and cost-effectiveness of producing this compound for research and therapeutic purposes.

From a computational chemistry perspective, 1-methyl-6-(piperazin-1-yl)methyl-1H-indole has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. These studies have provided valuable insights into the binding modes and affinity profiles of this compound. For example, docking simulations have revealed that the piperazine moiety interacts strongly with specific amino acid residues in protein binding pockets, suggesting its potential as an allosteric modulator. Such findings are crucial for rational drug design and optimizing lead compounds like 1-methyl-6-(piperazin-1-yl)methyl-1H-indole.

The pharmacological evaluation of 1-methyl-6-(piperazin-1-yl)methyl-1H-indole has demonstrated promising results in preclinical studies. In vitro assays have shown that this compound exhibits inhibitory activity against various enzymes and receptors relevant to human health. Notably, it has been found to modulate neurotransmitter systems involved in mood regulation and cognitive function. These findings align with the broader therapeutic applications of indole derivatives in treating CNS disorders such as depression and schizophrenia. Further preclinical studies are warranted to elucidate its mechanism of action and therapeutic potential.

One area where 1-methyl-6-(piperazin-1-ylmethyl)-indole shows particular promise is in the development of antiviral agents. Indole derivatives have demonstrated efficacy against a range of viral pathogens by interfering with viral replication cycles or immune evasion strategies. The structural features of this compound may enable it to disrupt viral protease activity or inhibit viral entry into host cells. As antiviral resistance remains a significant challenge globally, compounds like 1539202–23–7 offer a valuable resource for developing novel antiviral therapies.

The safety profile of 1539202–23–7 (CAS No.) is another critical consideration in its development as a therapeutic agent. Preliminary toxicology studies have assessed its acute toxicity, chronic exposure risks, and potential side effects. These evaluations are essential for determining safe dosage ranges and identifying any adverse effects that may arise from long-term use. Collaborative efforts between synthetic chemists, pharmacologists, and toxicologists are necessary to ensure that this compound meets stringent safety standards before progressing to clinical trials.

The future directions for research on 1539202–23–7 (CAS No.) include exploring its potential in combination therapies alongside other bioactive compounds. Combination drug regimens can often enhance therapeutic outcomes by targeting multiple disease pathways simultaneously or reducing resistance development. Additionally, investigating novel synthetic routes could improve production efficiency and reduce costs associated with large-scale manufacturing. Advances in biocatalysis and flow chemistry may offer sustainable alternatives for synthesizing complex indole derivatives like this one.

In conclusion,1539202–23–7 (CAS No.) (also known as 1539202–23–7) represents an exciting opportunity for medicinal chemists due to its unique structural features and promising biological activities,particularly when considering recent advancements in drug discovery technologies such as high-throughput screening (HTS) platforms, artificial intelligence-driven molecular design,and CRISPR-based genetic screening methods which collectively accelerate lead optimization processes significantly enhancing both speed-to-market while ensuring greater precision during development phases thereby maximizing clinical translation success rates moving forward within next-generation pharmaceutical pipelines worldwide